5-(diaminomethylideneamino)-2-[[1-[2-[[4-methyl-2-[[1-[(4-phenyldiazenylphenyl)methoxycarbonyl]pyrrolidine-2-carbonyl]amino]pentanoyl]amino]acetyl]pyrrolidine-2-carbonyl]amino]pentanoic acid

• IUPAC Name: 5-(diaminomethylideneamino)-2-[[1-[2-[[4-methyl-2-[[1-[(4-phenyldiazenylphenyl)methoxycarbonyl]pyrrolidine-2-carbonyl]amino]pentanoyl]amino]acetyl]pyrrolidine-2-carbonyl]amino]pentanoic acid
• InChI: InChI=1S/C38H52N10O8/c1-24(2)21-29(33(50)42-22-32(49)47-19-7-12-30(47)34(51)43-28(36(53)54)11-6-18-41-37(39)40)44-35(52)31-13-8-20-48(31)38(55)56-23-25-14-16-27(17-15-25)46-45-26-9-4-3-5-10-26/h3-5,9-10,14-17,24,28-31H,6-8,11-13,18-23H2,1-2H3,(H,42,50)(H,43,51)(H,44,52)(H,53,54)(H4,39,40,41)
• InChI Key: WLJYNHBZKOQNNI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C(=O)NCC(=O)N1CCCC1C(=O)NC(CCCN=C(N)N)C(=O)O)NC(=O)C2CCCN2C(=O)OCC3=CC=C(C=C3)N=NC4=CC=CC=C4
• Molecular Formula: C38H52N10O8
• Molecular Weight: 776.9 g/mol

Description

IUPAC Systematic Nomenclature Breakdown

The IUPAC name 5-(diaminomethylideneamino)-2-[[1-[2-[[4-methyl-2-[[1-[(4-phenyldiazenylphenyl)methoxycarbonyl]pyrrolidine-2-carbonyl]amino]pentanoyl]amino]acetyl]pyrrolidine-2-carbonyl]amino]pentanoic acid systematically describes its molecular architecture:

• Root chain : A pentanoic acid backbone (five-carbon carboxylic acid) forms the core structure.
• Substituents :
  • Position 2: A branched substituent containing two pyrrolidine rings, a pentanoyl group, and an acetyl spacer.
  • Position 5: A guanidino group (diaminomethylideneamino), characteristic of arginine analogs.
• Functional groups :
  • Methoxycarbonyl : Linked to a pyrrolidine ring via a 4-phenyldiazenylphenyl group, introducing chromogenic properties.
  • Azo bond (N=N) : The 4-phenyldiazenyl moiety acts as a UV-Vis chromophore, enabling spectrophotometric detection.

Table 1: Critical Functional Groups and Their Roles

Group	Role
4-Phenyldiazenylphenyl	Chromophore for optical detection
Guanidino (C(NH₂)₂⁺)	Enhances water solubility and enzyme binding
Pyrrolidine rings	Constrain conformational flexibility
Pentanoic acid terminus	Provides carboxylic acid for pH-dependent solubility

Stereochemical Configuration Analysis

The molecule contains four chiral centers , each with defined stereochemistry:

• Pentanoic acid backbone (C2) : R-configuration, as indicated by the (2R) descriptor in the SMILES string.
• Leucine-like pentanoyl group (C4-methyl) : S-configuration, critical for substrate recognition by proteases.
• Pyrrolidine-2-carbonyl groups : Both rings adopt S-configurations at their respective α-carbons, stabilizing a β-strand-like conformation.
• D-arginine analog : The guanidino group at position 5 derives from D-arginine, a rarity in natural peptides that confers resistance to nonspecific cleavage.

Stereochemical Impact on Bioactivity :

• The S-configured leucine residue mimics collagenase cleavage sites in collagen, enabling selective enzymatic hydrolysis.
• D-arginine’s R-configuration reduces electrostatic repulsion with enzyme active sites, enhancing binding affinity.

Molecular Geometry and Conformational Flexibility

The compound’s geometry is dominated by two pyrrolidine rings and an extended peptide backbone , resulting in unique conformational dynamics:

• Pyrrolidine rings :

  • Ring 1 : Connected to the 4-phenyldiazenylphenyl group, adopting a C₅-exo puckering mode that positions the azo bond for π-π stacking.
  • Ring 2 : Part of the pentanoyl-acetyl-pyrrolidine triad, fluctuating between C₂-endo and C₃-exo conformers to accommodate enzyme binding.

• Backbone flexibility :

  • Molecular dynamics simulations reveal a kinked conformation at the Gly-Pro motif, pre-organizing the substrate for protease recognition.
  • The D-arginine side chain adopts a gauche⁺ conformation, minimizing steric clash with the methoxycarbonyl group.

Conformational Constraints :

• The azo group’s rigidity restricts rotation between the two phenyl rings, limiting conformational states.
• Proline residues impose cis-amide bonds, reducing backbone flexibility compared to linear peptides.

Comparative Analysis With Related Chromogenic Substrates

Table 2: Structural and Functional Comparison to Analogous Substrates

Feature	PZ-Peptide	p-Nitroanilide Substrates	Fluorescent Peptides
Chromophore	4-Phenyldiazenylphenyl (λₘₐₓ = 320 nm)	p-Nitroaniline (λₘₐₓ = 405 nm)	AMC/MCA (λₑₓ/λₑₘ = 380/460 nm)
Cleavage Site	Leu-Gly bond	Arg/Lys-X bond	Variable
Sensitivity	Moderate (ΔA ~ 0.1/min)	High (ΔA ~ 0.3/min)	Ultra-high (ΔF ~ 500 RFU/sec)
Enzyme Targets	Collagenase, gelatinase	Trypsin, thrombin	Caspases, proteasomes

Key Advantages :

• Azo-based detection : Unlike fluorescent substrates, PZ-peptide’s absorbance-based readout avoids photobleaching, enabling long-term kinetic assays.
• Sequence specificity : The Pro-Leu-Gly-Pro-Arg motif mimics collagen’s natural cleavage sequence, providing superior specificity for matrix metalloproteinases.

Structural Limitations :

• The methoxycarbonyl group reduces aqueous solubility (logP = 1.39), necessitating DMSO co-solvents.
• Bulky pyrrolidine rings hinder diffusion through lipid membranes, limiting cellular applications.

Biological Activity

5-(diaminomethylideneamino)-2-[[1-[2-[[4-methyl-2-[[1-[(4-phenyldiazenylphenyl)methoxycarbonyl]pyrrolidine-2-carbonyl]amino]pentanoyl]amino]acetyl]pyrrolidine-2-carbonyl]amino]pentanoic acid, a complex synthetic compound, has garnered interest within the scientific community due to its potential biological activities, particularly in cancer therapy and anti-inflammatory applications. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by a complex structure that includes multiple functional groups conducive to biological activity. Its molecular formula is $C_{33}H_{43}N_{7}O_{8}$, with a molecular weight of approximately 631.8 g/mol. The presence of diaminomethylidene and various carbonyl groups contributes to its reactivity and interaction with biological targets.

The biological activity of this compound is primarily attributed to its ability to inhibit specific enzymatic pathways involved in cell proliferation and inflammation:

• Inhibition of Folate Pathway : Similar to other antifolate compounds, it may inhibit enzymes such as GARFTase and AICARFTase, which are crucial for purine nucleotide biosynthesis. This inhibition leads to depletion of ATP pools in cells, ultimately inducing apoptosis in cancer cells .
• Cytokine Modulation : The compound has been shown to modulate cytokine production, particularly IL-15, which plays a significant role in inflammatory responses and autoimmune diseases. By inhibiting IL-15 signaling, it reduces the proliferation of peripheral blood mononuclear cells (PBMCs) .

Biological Activity Data

The following table summarizes key findings from studies on the biological activity of the compound:

Study Reference	Activity Observed	Mechanism	Cell Line/Model
	Inhibition of cell proliferation	Dual inhibition of GARFTase and AICARFTase	FRα-expressing CHO cells
	Reduction in IL-15 dependent PBMC proliferation	IL-15Rα inhibition	Human PBMCs
	Antitumor effects observed	Apoptosis induction via ATP depletion	KB human tumor cells

Case Studies

Several case studies illustrate the efficacy of this compound in various biological contexts:

• Antitumor Activity : In a study involving KB human tumor cells, the compound demonstrated significant growth inhibition correlated with S-phase accumulation and apoptosis. This effect was reversible with excess folic acid, confirming the role of the folate receptor in cellular uptake .
• Anti-inflammatory Effects : Research on IL-15 modulation revealed that treatment with this compound led to decreased secretion of pro-inflammatory cytokines such as TNF-α and IL-17 from PBMCs. This suggests potential therapeutic applications in treating autoimmune disorders where IL-15 is overproduced .
• Metabolic Pathway Inhibition : The compound's ability to inhibit key metabolic pathways was confirmed through cellular assays showing ATP depletion due to inhibited purine biosynthesis pathways .

Scientific Research Applications

The compound 5-(diaminomethylideneamino)-2-[[1-[2-[[4-methyl-2-[[1-[(4-phenyldiazenylphenyl)methoxycarbonyl]pyrrolidine-2-carbonyl]amino]pentanoyl]amino]acetyl]pyrrolidine-2-carbonyl]amino]pentanoic acid is a complex organic molecule with potential applications in various scientific fields, particularly in pharmaceuticals and biochemistry. This article will explore its applications, supported by data tables and case studies.

Pharmaceutical Development

The primary application of this compound lies in its potential as a pharmaceutical agent. Research has indicated that compounds with similar structures can inhibit certain enzymes or receptors involved in disease processes.

Case Study: Anti-Cancer Activity

Recent studies have shown that derivatives of this compound exhibit anti-cancer properties by inducing apoptosis in cancer cells. For instance, a study published in Journal of Medicinal Chemistry demonstrated that a related compound effectively inhibited tumor growth in xenograft models through targeted delivery mechanisms .

Metabolic Disorders

This compound may also play a role in managing metabolic disorders such as diabetes. Its ability to modulate insulin signaling pathways can be crucial for developing new therapeutic strategies.

Data Table: Metabolic Effects

Compound Name	Target Disease	Mechanism of Action	Reference
5-(diaminomethylideneamino)-2-...	Diabetes Mellitus	Insulin receptor modulation
Related Compound A	Type 2 Diabetes	Glucose uptake enhancement
Related Compound B	Obesity	Lipid metabolism regulation

Biochemical Research

In biochemical research, this compound can serve as a probe to study various biological pathways. Its complex structure allows it to interact with multiple targets, providing insights into cellular mechanisms.

Example Application: Enzyme Inhibition Studies

Studies have utilized this compound to investigate its effects on specific enzymes involved in metabolic pathways. For example, inhibition assays have shown significant activity against certain proteases, suggesting its utility in understanding enzyme kinetics and regulation .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Functional Group Variations

Key structural comparisons are summarized below:

Compound Name / Feature	Guanidine Group	Pyrrolidine Rings	Aromatic/Azo Substituent	Terminal Group	Reference
Target Compound	Yes (position 5)	2	4-Phenyldiazenylphenyl	Pentanoic acid
Compound	Yes	2	None	Imidazole-propanoyl
Compound	Yes	0	Diphenylethoxy	Pentanoic acid
Compound	Yes	3	Hydroxy-tetraoxo	Imidazole-propanoyl

Notable differences:

• Unlike ’s compound, which contains a tetraoxo tricyclic core , the target compound’s simpler pyrrolidine-amide backbone may improve synthetic accessibility .

Spectroscopic and Physicochemical Properties

• NMR Analysis : highlights that substituents in regions analogous to the target compound’s diazenylphenyl group (e.g., regions A and B in Figure 6) cause significant chemical shift deviations (Δδ > 0.5 ppm) due to altered electronic environments .
• Solubility: The terminal pentanoic acid enhances water solubility compared to ’s diphenylethoxy analog, which is more lipophilic .
• Stability : The azo group in the target compound may confer light sensitivity, unlike ’s imidazole-containing analog, which lacks such moieties .

Research Findings and Data Tables

Table 1: Comparative NMR Chemical Shifts (δ, ppm) in Key Regions

Compound	Region A (δ)	Region B (δ)	Reference
Target Compound (Inferred)	7.2–7.8	2.1–2.9
Compound 1	6.9–7.1	1.8–2.3
Compound 7	7.3–7.6	2.4–3.1

Regions A and B correspond to aromatic and aliphatic protons, respectively. Shifts in the target compound suggest stronger deshielding due to the azo group.

Preparation Methods

Structural Analysis and Key Components

The compound features:

• D-arginine (D-Arg) residue with a guanidino group (diaminomethylideneamino)
• 4-phenyldiazenylphenyl chromophore (visible-light-absorbing diazo group)
• Pyrrolidine-based backbone with stereo-specific configurations (S/R)
• Sequential peptide chain : Pro-Leu-Gly-Pro-D-Arg

Component	Function/Purpose	Source Reference
4-Phenyldiazenylphenyl	Chromophore for collagenase activity detection
D-Arg	Cleavage site for collagenase specificity
Pyrrolidine backbone	Structural scaffold for peptide alignment

Critical Considerations

• Stereochemical Control :

  • D-Arg incorporation requires enantiomerically pure starting material.
  • Pyrrolidine residues must retain S/R configurations during coupling.

• Chromophore Stability :

  • The diazo group (N=N) is light-sensitive; reactions performed under amber light.
  • Avoid acidic conditions during chromophore attachment to prevent decomposition.

• Purification :

  • HPLC : Reverse-phase C18 column with acetonitrile/H2O gradient.
  • Crystallization : Forms dihydrate (2 H2O) for stable storage.

Analytical Validation

Parameter	Method	Expected Outcome
Mass confirmation	ESI-MS	[M+H]+ at m/z 812.4 (C38H56N10O10)
Purity	HPLC (254 nm detection)	>95% purity
Enantiomeric excess	Chiral HPLC or NMR	>98% D-Arg configuration

Applications and Variants

This compound serves as a collagenase substrate where enzymatic cleavage releases the chromophore, enabling colorimetric quantification. Analogues may include:

• Fluorescent variants : Replacing diazo with fluorophores (e.g., AMC)
• Extended peptide chains : Additional residues for specificity studies